2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol

• IUPAC Name: 2-chloro-5-(5-fluoro-2-hydroxyphenyl)phenol
• InChI: InChI=1S/C12H8ClFO2/c13-10-3-1-7(5-12(10)16)9-6-8(14)2-4-11(9)15/h1-6,15-16H
• InChI Key: WZJCIQVZRSSJLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)F)O)O)Cl
• Molecular Formula: C12H8ClFO2
• DSSTOX Substance ID: DTXSID40685916
• Molecular Weight: 238.64 g/mol
• CAS No.: 1261919-67-8

Description

2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol is an organic compound with the molecular formula C12H8ClFO2 It is a derivative of phenol, characterized by the presence of chlorine and fluorine atoms on the aromatic ring, along with a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction typically requires a base, such as potassium carbonate, and is conducted in a solvent like toluene or ethanol under inert conditions.

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis starting from readily available precursors. The process often includes halogenation, hydroxylation, and coupling reactions, followed by purification steps such as recrystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be replaced by other substituents through nucleophilic aromatic substitution.

Oxidation and Reduction: The hydroxyl group can be oxidized to a ketone or reduced to an alkane.

Coupling Reactions: It can participate in coupling reactions like the Suzuki–Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group yields a ketone, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, while the chlorine and fluorine atoms can participate in halogen bonding. These interactions can affect the function of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-fluorophenol: Lacks the additional hydroxyl group, resulting in different chemical properties.

5-Fluoro-2-hydroxyphenylphenol: Similar structure but without the chlorine atom.

2-Chloro-5-hydroxyphenylphenol: Similar structure but without the fluorine atom.

Uniqueness

2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol is unique due to the combination of chlorine, fluorine, and hydroxyl groups on the aromatic ring. This combination imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for research and industrial applications.